molecular formula C8H10N2O2 B3022878 Methyl-(2-methyl-5-nitro-phenyl)-amine CAS No. 10224-71-2

Methyl-(2-methyl-5-nitro-phenyl)-amine

Cat. No. B3022878
CAS RN: 10224-71-2
M. Wt: 166.18 g/mol
InChI Key: BJHFAGGWTZURFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "Methyl-(2-methyl-5-nitro-phenyl)-amine" is a chemical entity that is not directly mentioned in the provided papers. However, the papers do discuss various nitro-substituted phenylamine derivatives and their synthesis, which can provide insights into the general class of compounds to which "Methyl-(2-methyl-5-nitro-phenyl)-amine" belongs. These compounds are of interest due to their potential biological activities and their structural relationships to known active compounds .

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions starting from substituted phenyl or furyl compounds. For instance, the synthesis of 4-thio-substituted [2-(2,5-dimethoxyphenyl)ethyl]amines involves the conversion of dimethoxybenzenethiol to thioether derivatives, followed by Vilsmeier-formylation, condensation with nitro compounds, and reduction . Similarly, the synthesis of 3-amino-5,6-dimethyl-2-nitrobiphenyl-4-carbonitrile involves the introduction of various substituents onto a benzene ring, demonstrating the complexity and specificity of synthesizing substituted benzene compounds . These methods could potentially be adapted for the synthesis of "Methyl-(2-methyl-5-nitro-phenyl)-amine" by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of related compounds, such as 3-amino-5,6-dimethyl-2-nitrobiphenyl-4-carbonitrile, reveals that substituents on the benzene ring can influence the overall geometry of the molecule. For example, the presence of large substituents like the nitro group can cause twisting of the benzene rings relative to each other . This information is relevant to understanding the molecular structure of "Methyl-(2-methyl-5-nitro-phenyl)-amine," as the position and size of substituents can affect the molecule's conformation and, consequently, its chemical properties and biological activity.

Chemical Reactions Analysis

The papers describe various chemical reactions involving nitro-substituted compounds. For example, the addition of amines to methyl 5-nitro-2-furylpropiolate yields 5-nitro-2-furyl-β-aminoacrylates, and different amines can lead to different products . Additionally, the synthesis of 3-nitro-2-phenylpropan-1-amine and related analogs involves nitrous acid addition and reduction reactions . These reactions highlight the reactivity of nitro groups and their utility in constructing complex molecules, which is pertinent to the analysis of "Methyl-(2-methyl-5-nitro-phenyl)-amine."

Physical and Chemical Properties Analysis

While the papers do not directly provide physical and chemical properties of "Methyl-(2-methyl-5-nitro-phenyl)-amine," they do offer insights into the properties of structurally similar compounds. For example, the presence of nitro, amino, and methyl groups can influence the polarity, solubility, and reactivity of the molecules . The crystal structure analysis of related compounds can also shed light on the potential intermolecular interactions, such as hydrogen bonding, that "Methyl-(2-methyl-5-nitro-phenyl)-amine" might exhibit .

Safety And Hazards

The safety data sheet for a similar compound, “1-(2-METHYL-5-NITRO-PHENYL)-ETHANONE”, suggests that if inhaled, the victim should be moved into fresh air and given oxygen if breathing is difficult . If the chemical comes into contact with skin, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water . In case of eye contact, rinse with pure water for at least 15 minutes . If ingested, rinse mouth with water and do not induce vomiting .

properties

IUPAC Name

N,2-dimethyl-5-nitroaniline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10N2O2/c1-6-3-4-7(10(11)12)5-8(6)9-2/h3-5,9H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BJHFAGGWTZURFX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)[N+](=O)[O-])NC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

166.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,2-dimethyl-5-nitroaniline

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl-(2-methyl-5-nitro-phenyl)-amine
Reactant of Route 2
Reactant of Route 2
Methyl-(2-methyl-5-nitro-phenyl)-amine
Reactant of Route 3
Reactant of Route 3
Methyl-(2-methyl-5-nitro-phenyl)-amine
Reactant of Route 4
Reactant of Route 4
Methyl-(2-methyl-5-nitro-phenyl)-amine
Reactant of Route 5
Reactant of Route 5
Methyl-(2-methyl-5-nitro-phenyl)-amine
Reactant of Route 6
Reactant of Route 6
Methyl-(2-methyl-5-nitro-phenyl)-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.